Cas no 123862-91-9 (5-methyl-N,3-diphenyl-1,2-oxazole-4-carboxamide)

• Product Name: 5-methyl-N,3-diphenyl-1,2-oxazole-4-carboxamide
• CAS No: 123862-91-9
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• MDL: MFCD00263204
• CID: 2857080
• PubChem ID: 808334
• Update Time: 2025-05-25

5-methyl-N,3-diphenyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9P-320S
• 123862-91-9
• MFCD00263204
• STK039178
• Enamine_003372
• AKOS001019173
• Oprea1_761748
• 5-Methyl-N,3-diphenylisoxazole-4-carboxamide
• CCG-276039
• AB00120754-01
• 5-methyl-N,3-diphenyl-1,2-oxazole-4-carboxamide
• 5-methyl-N,3-diphenyl-4-isoxazolecarboxamide
• CS-0321140
• HMS1403J06
• Z27781222

• MDL： MFCD00263204
• Inchi： 1S/C17H14N2O2/c1-12-15(17(20)18-14-10-6-3-7-11-14)16(19-21-12)13-8-4-2-5-9-13/h2-11H,1H3,(H,18,20)
• InChI Key： VSXOOTBBUZREIT-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NC2C=CC=CC=2)=O)C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 278.105527694Da
• Monoisotopic Mass: 278.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-methyl-N,3-diphenyl-1,2-oxazole-4-carboxamide

5-Methyl-N,3-Diphenyl-1,2-Oxazole-4-Carboxamide (CAS No. 123862-91-9)

5-Methyl-N,3-Diphenyl-1,2-Oxazole-4-Carboxamide, commonly referred to by its CAS number 123862-91-9, is a synthetic organic compound with a unique structure that combines a methyl group, two phenyl groups, and a 1,2-oxazole ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by a central 1,2-oxazole ring, which is fused with a carboxamide group at the 4-position and substituted with methyl and diphenyl groups at the 5 and 3 positions, respectively.

The synthesis of 5-Methyl-N,3-Diphenyl-1,2-Oxazole-4-Carboxamide involves a multi-step process that typically begins with the preparation of the oxazole ring. This is often achieved through cyclization reactions involving aldehydes or ketones and amides. The substitution of the methyl and diphenyl groups occurs in subsequent steps, ensuring the final product meets the desired structural specifications. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more scalable for industrial applications.

One of the most promising areas of research involving this compound is its potential use in drug development. The oxazole ring is known for its ability to act as a bioisostere for other heterocyclic structures, which can enhance drug-like properties such as solubility and bioavailability. Studies have shown that 5-Methyl-N,3-Diphenyl-1,2-Oxazole-4-Carboxamide exhibits moderate to high activity against certain enzymes and receptors, making it a candidate for further exploration in therapeutic areas such as oncology and neurodegenerative diseases.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. The presence of aromatic rings in its structure contributes to its stability and electronic properties, making it a potential candidate for use in organic electronics. Recent research has focused on incorporating this compound into polymer blends to enhance their thermal stability and mechanical properties.

The chemical stability of 5-Methyl-N,3-Diphenyl-1,2-Oxazole-4-Carboxamide is another key factor that makes it suitable for various industrial applications. Its resistance to degradation under normal storage conditions ensures a longer shelf life and reduces the risk of contamination during handling. This stability is particularly important in pharmaceutical formulations where maintaining drug integrity is critical.

From an environmental standpoint, researchers have also explored the biodegradability of this compound. Initial studies suggest that it undergoes slow degradation under aerobic conditions but further investigation is needed to fully understand its environmental impact. This information will be crucial for regulatory compliance and sustainable manufacturing practices.

In conclusion, 5-Methyl-N,3-Diphenyl-1,2-Oxazole-4-Carboxamide (CAS No. 123862-91-9) represents a versatile compound with diverse applications across multiple industries. Its unique structure provides a foundation for innovative research directions while its chemical properties ensure practical utility in real-world applications. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound stands at the forefront of scientific advancement.